Cas no 51385-47-8 (Adenosine,2'-deoxy-N,N,N-trimethyl-, chloride (9CI))

• Product Name: Adenosine,2'-deoxy-N,N,N-trimethyl-, chloride (9CI)
• CAS No: 51385-47-8
• MF: C₁₃H₂₀ClN₅O₃
• MW: 329.782601356506
• CID: 382942
• PubChem ID: 5351913
• Update Time: 2025-04-19

Adenosine,2'-deoxy-N,N,N-trimethyl-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-deoxy-N,N,N-trimethyl-, chloride (9CI)
• [9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]-trimethylazanium,chloride
• AC1NS1EI
• NSC104118
• NSC-104118
• NSC90328
• NSC-90328
• 51385-47-8
• DTXSID10417721
• CHEMBL1979168

• Inchi： 1S/C13H20N5O3.ClH/c1-18(2,3)13-11-12(14-6-15-13)17(7-16-11)10-4-8(20)9(5-19)21-10;/h6-10,19-20H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： UEJPGAZZGKUBFY-UHFFFAOYSA-M
• SMILES： [Cl-].O1C(CO)C(CC1N1C=NC2C(=NC=NC1=2)[N+](C)(C)C)O

Computed Properties

• Exact Mass: 329.125467
• Monoisotopic Mass: 329.125467
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.29000
• LogP: -3.33230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides